Cas no 1211590-49-6 (2-chloro-5,6,7,8-tetrahydroquinoxalin-5-one)

• Product Name: 2-chloro-5,6,7,8-tetrahydroquinoxalin-5-one
• CAS No: 1211590-49-6
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• MDL: MFCD26522014
• CID: 5242318
• PubChem ID: 121553706
• Update Time: 2026-03-08

2-chloro-5,6,7,8-tetrahydroquinoxalin-5-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5,6,7,8-tetrahydroquinoxalin-5-one
• 2-chloro-7,8-dihydro-6H-quinoxalin-5-one
• Z1813178899
• 5(6H)-Quinoxalinone, 2-chloro-7,8-dihydro-

• MDL： MFCD26522014
• Inchi： 1S/C8H7ClN2O/c9-7-4-10-8-5(11-7)2-1-3-6(8)12/h4H,1-3H2
• InChI Key： VKJBFHCUWYYGQS-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(CCCC2=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 198
• XLogP3: 1.2
• Topological Polar Surface Area: 42.8

Additional information on 2-chloro-5,6,7,8-tetrahydroquinoxalin-5-one

Introduction to 2-chloro-5,6,7,8-tetrahydroquinoxalin-5-one (CAS No. 1211590-49-6)

2-chloro-5,6,7,8-tetrahydroquinoxalin-5-one, identified by its Chemical Abstracts Service (CAS) number 1211590-49-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoxaline class, a family of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 2-chloro-5,6,7,8-tetrahydroquinoxalin-5-one, particularly the presence of a chlorine substituent and a tetrahydroquinoxaline core, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis and characterization of 2-chloro-5,6,7,8-tetrahydroquinoxalin-5-one have been extensively studied to understand its role in medicinal chemistry. The compound’s molecular structure allows for modifications at multiple positions, enabling the exploration of various pharmacophores that could enhance its biological efficacy. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In the realm of pharmaceutical research, 2-chloro-5,6,7,8-tetrahydroquinoxalin-5-one has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. Its quinoxaline core is a privileged scaffold in drug design due to its ability to interact with biological targets such as enzymes and receptors. The chlorine atom at the 2-position enhances electrophilicity, making it susceptible to nucleophilic substitution reactions that can be exploited to introduce diverse functional groups. This flexibility has led to the development of several derivatives with enhanced pharmacological properties.

Recent studies have highlighted the therapeutic potential of 2-chloro-5,6,7,8-tetrahydroquinoxalin-5-one in addressing various diseases. For instance, researchers have explored its activity against bacterial infections by leveraging its structural similarity to known antimicrobial agents. The tetrahydroquinoxaline moiety has been shown to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, preliminary investigations suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory signaling pathways.

The pharmacokinetic profile of 2-chloro-5,6,7,8-tetrahydroquinoxalin-5-one is another critical aspect that has been examined. Studies indicate that the compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration while maintaining adequate bioavailability. Metabolic stability studies have revealed that the chlorine substituent influences the compound’s degradation pathways in vivo. Understanding these metabolic interactions is crucial for optimizing dosing regimens and minimizing side effects.

From a computational chemistry perspective, 2-chloro-5,6,7,8-tetrahydroquinoxalin-5-one has been subjected to molecular docking simulations to identify potential binding sites with therapeutic relevance. These simulations have helped researchers predict how the compound might interact with target proteins involved in diseases such as cancer and neurodegeneration. The chlorine atom has been identified as a key interaction point for several biological targets due to its ability to form hydrogen bonds or participate in hydrophobic interactions.

The role of 2-chloro-5,6,7,8-tetrahydroquinoxalin-5-one in combinatorial chemistry has also been explored. By incorporating this compound into libraries of heterocyclic derivatives, researchers can screen for novel compounds with enhanced therapeutic profiles. The versatility of its structure allows for rapid diversification of chemical space without compromising core pharmacophoric elements essential for biological activity.

In conclusion,2-chloro-5,6,7,8-tetrahydroquinoxalin,one (CAS No. 1211590496) represents a promising candidate for further pharmaceutical development. Its unique structural features make it an attractive scaffold for designing molecules with potential therapeutic benefits across multiple disease areas. Continued research into its synthesis, pharmacology,and metabolism will likely uncover new applications and refine strategies for optimizing its clinical utility.